Cas no 102683-34-1 (Benzenepentanal, 3-methyl-)

Benzenepentanal, 3-methyl- structure
Benzenepentanal, 3-methyl- structure
Product Name:Benzenepentanal, 3-methyl-
CAS No:102683-34-1
MF:C12H16O
MW:176.254843711853
CID:1133684
PubChem ID:13718151
Update Time:2025-04-20

Benzenepentanal, 3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenepentanal, 3-methyl-
    • 5-(3-methylphenyl)pentanal
    • DTXSID20547508
    • 102683-34-1
    • SCHEMBL1299860
    • 5-(m-Tolyl)pentanal
    • Inchi: 1S/C12H16O/c1-11-6-5-8-12(10-11)7-3-2-4-9-13/h5-6,8-10H,2-4,7H2,1H3
    • InChI Key: DKSNXHNNIYBTFP-UHFFFAOYSA-N
    • SMILES: O=CCCCCC1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 176.12018
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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